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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical guide on the chemical properties of Acid Red
195. This guide addresses the core chemical characteristics, available data, and notable
challenges in sourcing specific experimental details for this compound.

Acid Red 195, a synthetic azo dye, is utilized primarily in the textile and paper industries for
coloration.[1] It is also found in cosmetic formulations. While it is a well-known dye, there is
significant confusion in scientific and commercial literature between Acid Red 195 (CAS No.
12220-24-5), Reactive Red 195, and Solvent Red 195. This guide will focus exclusively on the
known properties of Acid Red 195.

Core Chemical and Physical Properties

Acid Red 195 is generally characterized as a red powder that is soluble in water.[1] It is
considered to be stable under normal conditions.[1] The fundamental chemical identifiers and
properties are summarized in the table below.
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Property Value Source
CAS Number 12220-24-5 [1][21[3]
Molecular Formula C20H15N4NaOsS [4]
Molecular Weight 446.4 g/mol [4]
Appearance Red Powder [5]
Solubility in Water Soluble [1]

Note: Some sources describe the appearance as a white powder, which is likely inaccurate for
a red dye.[6]

Structural Information

The chemical structure of Acid Red 195 is defined by its azo linkage and sulfonate group,
which imparts its color and water solubility, respectively.

Identifier Value Source
Ccl[nH]n(-
c2ccccc2)c(=0)cIN=Nclc(O)c

SMILES PubChem
c(S(=0)(=0)[O-])c2ccececl2.
[Na+]
AMXFSZXJWPBXSC-

InChiKey PubChem

UHFFFAOYSA-M

Spectroscopic Data

Detailed experimental spectroscopic data for Acid Red 195, such as UV-Vis, IR, and NMR
spectra, are not readily available in the public domain. Much of the spectroscopic information
attributed to "Red 195" in literature pertains to Reactive Red 195, which has a distinct chemical
structure and CAS number. For instance, Reactive Red 195 is reported to have a maximum
absorbance (Amax) at 542 nm.[7][8][9]
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Synthesis and Experimental Protocols

A significant challenge in the study of Acid Red 195 is the lack of detailed, publicly available
experimental protocols for its synthesis, purification, and characterization. The synthesis
procedures found in the literature under the name "Red 195" predominantly describe the
preparation of Reactive Red 195[10][11][12][13] or Solvent Red 195.[14][15]

Reactivity and Degradation

Information regarding the specific reactivity and degradation pathways of Acid Red 195 is
scarce. Studies on the degradation of "Red 195" dyes overwhelmingly focus on Reactive Red
195, detailing processes like photocatalytic degradation, biodegradation, and electro-Fenton
oxidation.[16][17][18][19][20][21][22] These findings are not directly applicable to Acid Red 195
due to structural differences.

Toxicological Profile

The toxicological data for Acid Red 195 is limited and at times contradictory. Some sources
suggest it may have toxic and carcinogenic properties, advising caution in handling.[1] An
available safety data sheet for a product identified as "REACTIVE RED 195" indicates an oral
LD50 in rats of > 2000 mg/kg and that it is a non-irritant to skin and eyes in rabbit testing.[5]
However, the direct applicability of this data to Acid Red 195 (CAS 12220-24-5) is uncertain.

Distinguishing Between "Red 195" Dyes

To mitigate the prevalent confusion, the following table distinguishes the key properties of Acid
Red 195, Reactive Red 195, and Solvent Red 195.

Property Acid Red 195 Reactive Red 195 Solvent Red 195
CAS Number 12220-24-5 93050-79-4 164251-88-1
Molecular Formula C20H15N4NaOsS C31H19CIN7Nas019Se C24H20N404
Molecular Weight 446.4 g/mol ~1136 g/mol 444.45 g/mol
Solubility in Water Soluble Highly Soluble Insoluble[23]

Melting Point Not Available Not Available 214-216°C[24][25][26]
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Logical Relationship of Known Properties of Acid
Red 195

The following diagram illustrates the interconnectedness of the known chemical properties and

applications of Acid Red 195.
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Caption: Key properties and applications of Acid Red 195.

In conclusion, while Acid Red 195 is a commercially used dye, a comprehensive
understanding of its chemical properties is hampered by a lack of specific, publicly available
scientific data and frequent confusion with other dyes named "Red 195". Researchers are
advised to exercise caution and verify the CAS number when reviewing literature to ensure the
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data pertains to the correct compound. Further research is warranted to fully characterize the
spectroscopic, reactive, and toxicological properties of Acid Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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